Cas no 1089330-88-0 (2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL)
2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL Chemical and Physical Properties
Names and Identifiers
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- 2-(3-CHLORO-PYRIDIN-2-YL)-PYRIMIDIN-4-OL
- SBB093930
- 2-(3-chloro-2-pyridyl)pyrimidin-4-ol
- 2-(3-Chloropyridin-2-yl)pyrimidin-4-ol
- 2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL
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- MDL: MFCD11227228
- Inchi: 1S/C9H6ClN3O/c10-6-2-1-4-11-8(6)9-12-5-3-7(14)13-9/h1-5H,(H,12,13,14)
- InChI Key: XTRAWXODPWJCHX-UHFFFAOYSA-N
- SMILES: ClC1=CC=CN=C1C1=NC=CC(N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 300
- Topological Polar Surface Area: 54.4
2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB302083-1 g |
2-(3-Chloro-pyridin-2-yl)-pyrimidin-4-ol; 95% |
1089330-88-0 | 1g |
€252.10 | 2023-04-26 | ||
| abcr | AB302083-5 g |
2-(3-Chloro-pyridin-2-yl)-pyrimidin-4-ol; 95% |
1089330-88-0 | 5g |
€811.00 | 2023-04-26 | ||
| abcr | AB302083-1g |
2-(3-Chloro-pyridin-2-yl)-pyrimidin-4-ol, 95%; . |
1089330-88-0 | 95% | 1g |
€252.10 | 2025-02-16 | |
| abcr | AB302083-5g |
2-(3-Chloro-pyridin-2-yl)-pyrimidin-4-ol, 95%; . |
1089330-88-0 | 95% | 5g |
€811.00 | 2025-02-16 |
2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL
Comprehensive Overview of 2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL (CAS No. 1089330-88-0): Properties, Applications, and Industry Insights
The compound 2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL (CAS No. 1089330-88-0) is a heterocyclic organic molecule featuring a pyridine and pyrimidine backbone with a hydroxyl substituent. Its unique structural configuration makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both chloro and hydroxyl functional groups enhances its reactivity, enabling diverse synthetic applications. Researchers and manufacturers increasingly focus on this compound due to its potential in developing novel small-molecule inhibitors and crop protection agents.
In recent years, the demand for 2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL has surged, driven by its role in drug discovery and precision agriculture. A trending topic in the scientific community is its utility in designing kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. Search engine analytics reveal frequent queries such as "synthesis of 2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL" and "CAS 1089330-88-0 suppliers," reflecting its commercial and academic relevance. Additionally, its compatibility with green chemistry principles aligns with the global push for sustainable chemical processes.
The physicochemical properties of 1089330-88-0 include moderate solubility in polar solvents like DMSO and methanol, which facilitates its use in high-throughput screening assays. Its molecular stability under ambient conditions ensures ease of handling in industrial settings. Recent publications highlight its incorporation into metal-organic frameworks (MOFs) for catalytic applications, a hotspot in materials science. This versatility positions the compound as a key player in interdisciplinary research.
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In conclusion, 2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL (CAS No. 1089330-88-0) exemplifies the convergence of synthetic chemistry and applied sciences. Its growing prominence in life sciences and agrochemicals underscores the need for continuous exploration of its potential. By leveraging emerging technologies like AI-driven molecular modeling, researchers can unlock new applications, ensuring this compound remains at the forefront of scientific advancement.
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